N-{2-[(1-methyl-1H-imidazol-2-yl)thio]ethyl}-1-pyrimidin-2-ylpiperidin-4-amine

• IUPAC Name: N-[2-(1-methylimidazol-2-yl)sulfanylethyl]-1-pyrimidin-2-ylpiperidin-4-amine
• InChI: InChI=1S/C15H22N6S/c1-20-11-7-19-15(20)22-12-8-16-13-3-9-21(10-4-13)14-17-5-2-6-18-14/h2,5-7,11,13,16H,3-4,8-10,12H2,1H3
• InChI Key: WSKGZJJUEQXFOE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCCNC2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C15H22N6S
• Molecular Weight: 318.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-{2-[(1-methyl-1H-imidazol-2-yl)thio]ethyl}-1-pyrimidin-2-ylpiperidin-4-amine involves intricate chemical reactions and conditions. For instance, the Cu-catalyzed synthesis of 3-formyl imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine under aerobic oxidative conditions utilizing ethyl tertiary amines as carbon sources has been highlighted as a highly efficient method. This process demonstrates broad substrate scope, good functional group tolerance, and produces diversified and valuable products (Rao, Mai, & Song, 2017).

Molecular Structure Analysis

The molecular structure of such compounds is complex and involves various functional groups contributing to their biological activity. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectroscopy are utilized to elucidate their structures, providing insights into their molecular geometry and interactions (Titi et al., 2020).

Chemical Reactions and Properties

Chemical reactions involving N-{2-[(1-methyl-1H-imidazol-2-yl)thio]ethyl}-1-pyrimidin-2-ylpiperidin-4-amine and its derivatives are diverse, including cyclization, bromination, and amination processes. These reactions are critical for synthesizing various pharmacologically relevant compounds. The reactions often require precise conditions, such as the presence of specific catalysts or solvents, to proceed efficiently (Liu et al., 2019).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystal structure, are crucial for understanding their behavior in different environments, which is essential for their application in drug design and synthesis. Techniques like differential scanning calorimetry and magnetic susceptibility measurements provide valuable data in this regard (Nishi et al., 2010).